![molecular formula C13H8FNO5 B6398816 2-(3-Fluoro-4-hydroxyphenyl)-4-nitrobenzoic acid, 95% CAS No. 1261916-14-6](/img/structure/B6398816.png)
2-(3-Fluoro-4-hydroxyphenyl)-4-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Fluoro-4-hydroxyphenyl)-4-nitrobenzoic acid, commonly referred to as 2FHN, is a synthetic compound that has been used in various scientific research applications. It is a derivative of benzoic acid, with a nitro group and a fluoro-hydroxyphenyl substituent attached to the benzene ring. It has been used in many studies due to its unique properties, such as its ability to act as a hydrogen bond donor and acceptor, as well as its potential use as a prodrug.
Scientific Research Applications
2FHN has been used in a variety of scientific research applications, including drug delivery, drug targeting, and prodrug design. It has been used in drug delivery systems to improve the solubility, stability, and bioavailability of drugs. It has also been used in drug targeting systems to selectively target specific cells or tissues. Additionally, it has been used in prodrug design to create prodrugs that are more easily absorbed and metabolized by the body.
Mechanism of Action
2FHN has been found to act as a hydrogen bond donor and acceptor. This allows it to interact with other molecules, such as proteins, to form strong hydrogen bonds. Additionally, it has been found to interact with enzymes, which can lead to the inhibition of enzyme activity. It has also been found to interact with receptors, which can lead to the activation of certain cellular processes.
Biochemical and Physiological Effects
2FHN has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, leading to the inhibition of certain cellular processes. It has also been found to activate certain receptors, leading to the activation of certain cellular processes. Additionally, it has been found to interact with certain proteins, leading to changes in protein structure and activity.
Advantages and Limitations for Lab Experiments
2FHN has several advantages and limitations when used in laboratory experiments. It has a high purity, which makes it ideal for use in controlled experiments. Additionally, it is relatively stable, making it suitable for long-term storage. However, it is not water-soluble, making it difficult to use in experiments that require aqueous solutions.
Future Directions
There are a variety of potential future directions for the use of 2FHN in scientific research. It could be used to develop more effective drug delivery systems, drug targeting systems, and prodrugs. It could also be used to develop new drugs that interact with specific enzymes and receptors. Additionally, it could be used to study the effects of hydrogen bonding on protein structure and activity. Finally, it could be used to develop new methods for drug synthesis and delivery.
Synthesis Methods
2FHN can be synthesized in several ways, depending on the desired purity and desired product. One method of synthesis involves the reaction of 3-fluoro-4-hydroxybenzoic acid with nitric acid in the presence of a catalyst. This method has been found to yield 2FHN with a purity of 95%. Another method involves the reaction of 4-nitrobenzoic acid with 3-fluoro-4-hydroxybenzaldehyde in the presence of a catalyst. This method has been found to yield a product with a purity of up to 99%.
properties
IUPAC Name |
2-(3-fluoro-4-hydroxyphenyl)-4-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO5/c14-11-5-7(1-4-12(11)16)10-6-8(15(19)20)2-3-9(10)13(17)18/h1-6,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YARNGYKEVQKDQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689375 |
Source
|
Record name | 3'-Fluoro-4'-hydroxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261916-14-6 |
Source
|
Record name | 3'-Fluoro-4'-hydroxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.